![molecular formula C21H24FN3O2 B7542777 1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide](/img/structure/B7542777.png)
1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide, also known as compound 1, is a synthetic compound with potential therapeutic applications. It belongs to the class of piperidine carboxamides and has been shown to have promising effects in various scientific research studies.
Mechanism of Action
The mechanism of action of 1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide 1 is not fully understood. However, it has been shown to interact with certain receptors such as the mu-opioid receptor and the transient receptor potential vanilloid 1 (TRPV1) receptor. It has also been shown to inhibit certain enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Compound 1 has been shown to have various biochemical and physiological effects. In scientific research studies, it has been shown to reduce inflammation, pain, and tumor growth. It has also been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide 1 in lab experiments is its potential therapeutic applications. It has been shown to have promising effects in various diseases, which makes it a valuable tool for scientific research studies. However, one of the limitations of using 1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide 1 is its complex synthesis method, which makes it difficult to obtain in large quantities.
Future Directions
There are several future directions for the study of 1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide 1. One of the future directions is to investigate its potential therapeutic applications in other diseases such as Alzheimer's disease and Parkinson's disease. Another future direction is to optimize its synthesis method to make it more cost-effective and easier to obtain. Additionally, further studies are needed to fully understand its mechanism of action and its effects on various receptors and pathways.
Synthesis Methods
Compound 1 can be synthesized using a multi-step synthetic route. The first step involves the reaction of 3-fluoroaniline with ethyl 2-bromoacetate to obtain N-(3-fluoroanilino)-2-oxoethyl acetamide. The second step involves the reaction of this intermediate with benzylpiperidine-4-carboxylic acid to obtain 1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide. The final product is obtained after purification and characterization using various spectroscopic techniques.
Scientific Research Applications
Compound 1 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. In scientific research studies, it has been used to investigate the role of certain receptors and pathways in various diseases such as cancer, inflammatory disorders, and pain.
properties
IUPAC Name |
1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3O2/c22-18-7-4-8-19(13-18)24-20(26)14-23-21(27)17-9-11-25(12-10-17)15-16-5-2-1-3-6-16/h1-8,13,17H,9-12,14-15H2,(H,23,27)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSBOXTAFADIQLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC(=O)NC2=CC(=CC=C2)F)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N-[2-(3-fluoroanilino)-2-oxoethyl]piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.